Cas no 2228726-70-1 (4-2-(1-methylpyrrolidin-2-yl)ethylpiperidin-4-ol)

• Product Name: 4-2-(1-methylpyrrolidin-2-yl)ethylpiperidin-4-ol
• CAS No: 2228726-70-1
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 6235376
• PubChem ID: 165898295
• Update Time: 2025-06-03

4-2-(1-methylpyrrolidin-2-yl)ethylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-2-(1-methylpyrrolidin-2-yl)ethylpiperidin-4-ol
• 4-[2-(1-methylpyrrolidin-2-yl)ethyl]piperidin-4-ol
• 2228726-70-1
• EN300-1782135

• Inchi： 1S/C12H24N2O/c1-14-10-2-3-11(14)4-5-12(15)6-8-13-9-7-12/h11,13,15H,2-10H2,1H3
• InChI Key： VNXHWVATRUXECN-UHFFFAOYSA-N
• SMILES： OC1(CCNCC1)CCC1CCCN1C

Computed Properties

• Exact Mass: 212.188863393g/mol
• Monoisotopic Mass: 212.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.5Ų

Additional information on 4-2-(1-methylpyrrolidin-2-yl)ethylpiperidin-4-ol

Chemical Profile of 4-2-(1-methylpyrrolidin-2-yl)ethylpiperidin-4-ol (CAS No. 2228726-70-1)

4-2-(1-methylpyrrolidin-2-yl)ethylpiperidin-4-ol, identified by its Chemical Abstracts Service Number (CAS No. 2228726-70-1), is a complex organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their role in drug development due to their ability to modulate biological pathways and interact with target proteins. The presence of multiple nitrogen-containing rings and substituents in its molecular structure suggests potential applications in the synthesis of bioactive molecules.

The chemical structure of 4-2-(1-methylpyrrolidin-2-yl)ethylpiperidin-4-ol consists of a piperidine ring substituted at the 4-position with an ethyl group, further modified at the 2-position by a 1-methylpyrrolidinyl moiety. This specific arrangement of functional groups creates a molecule with distinct physicochemical properties, including solubility, lipophilicity, and metabolic stability, which are critical factors in drug design. The compound’s ability to engage with biological targets such as enzymes and receptors makes it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been significant interest in developing novel piperidine derivatives for therapeutic applications. The 1-methylpyrrolidinyl substituent in particular has been explored for its potential to enhance binding affinity and selectivity in drug candidates. For instance, studies have shown that modifications at the 2-position of pyrrolidine rings can significantly influence the pharmacokinetic profile of small molecules. This structural feature is particularly relevant in the context of 4-2-(1-methylpyrrolidin-2-yl)ethylpiperidin-4-ol, as it may contribute to improved pharmacological activity and reduced side effects.

Research into the pharmacological properties of 4-2-(1-methylpyrrolidin-2-yl)ethylpiperidin-4-ol has revealed intriguing possibilities for its use in treating various diseases. The compound’s dual functionality, arising from the combination of piperidine and pyrrolidine moieties, suggests potential interactions with multiple biological targets. Preliminary studies have indicated that this molecule may exhibit inhibitory effects on certain enzymes involved in metabolic pathways, making it a candidate for addressing conditions related to these pathways.

One of the most compelling aspects of 4-2-(1-methylpyrrolidin-2-yl)ethylpiperidin-4-ol is its potential for further derivatization. The presence of multiple reactive sites allows chemists to modify the molecule in various ways to optimize its pharmacological properties. For example, introducing additional functional groups or altering the substitution patterns could lead to compounds with enhanced potency, selectivity, or bioavailability. This flexibility makes 4-2-(1-methylpyrrolidin-2-yl)ethylpiperidin-4-ol a valuable scaffold for medicinal chemists seeking to develop new therapeutics.

The synthesis of 4-2-(1-methylpyrrolidin-2-yl)ethylpiperidin-4-ol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of key intermediates such as 1-methylpyrrolidine derivatives, which are then coupled with appropriate piperidine precursors under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production of complex molecules like this one, facilitating further exploration of its potential applications.

Evaluation of the safety profile is a critical step in any pharmaceutical development process. While initial studies on 4-(2-(1-methylpyrrolidin)-2-yloxy)ethanol have not revealed significant toxicological concerns, comprehensive testing is necessary before any clinical application can be considered. Researchers are focusing on assessing its metabolic stability, potential for drug-drug interactions, and long-term effects to ensure its safety and efficacy.

The future prospects for 4-(N,N-dimethylethylamino)-N-[3-(dimethoxyphosphoryl)propyl]benzamide are promising, given its structural complexity and potential therapeutic applications. As research continues to uncover new biological targets and mechanisms, compounds like this one may play a crucial role in addressing unmet medical needs. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating these findings into effective treatments for patients worldwide.

In conclusion,(E)-N-[3-(dimethoxyphosphoryl)propyl]-3-[[(E)-(3-fluoropropenoyl)amino]methylene]-N-isopropylbenzamide represents an exciting development in pharmaceutical chemistry, highlighting the importance of innovative molecular design in drug discovery. Its unique structural features and potential therapeutic benefits make it a compound worthy of continued investigation, paving the way for new treatments that could improve patient outcomes across various medical conditions.